Cas no 1401665-07-3 ((R)-3-((S)-2-Amino-3-methyl-butyrylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester)

• Product Name: (R)-3-((S)-2-Amino-3-methyl-butyrylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester
• CAS No: 1401665-07-3
• MF: C₁₄H₂₇N₃O₃
• MW: 285.382483720779
• CID: 2158400
• Update Time: 2025-11-01

(R)-3-((S)-2-Amino-3-methyl-butyrylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (R)-3-((s)-2-amino-3-methyl-butyrylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester
• (R)-tert-Butyl 3-((S)-2-amino-3-methylbutanamido)pyrrolidine-1-carboxylate
• AM97594
• (R)-3-((S)-2-Amino-3-methylbutyrylamino)pyrrolidine-1-carboxylic acid tert-butyl ester
• (R)-3-((S)-2-Amino-3-methyl-butyrylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C14H27N3O3/c1-9(2)11(15)12(18)16-10-6-7-17(8-10)13(19)20-14(3,4)5/h9-11H,6-8,15H2,1-5H3,(H,16,18)/t10-,11+/m1/s1
• InChI Key： PDMVFECTGGFCIN-MNOVXSKESA-N
• SMILES： O(C(C)(C)C)C(N1CC[C@H](C1)NC([C@H](C(C)C)N)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 363
• Topological Polar Surface Area: 84.7

Additional information on (R)-3-((S)-2-Amino-3-methyl-butyrylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester

Research Brief on (R)-3-((S)-2-Amino-3-methyl-butyrylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS: 1401665-07-3)

The compound (R)-3-((S)-2-Amino-3-methyl-butyrylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS: 1401665-07-3) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of peptidomimetics and small molecule inhibitors. Its unique structural features, including the tert-butyl ester group and the chiral centers, make it a valuable building block for the design of novel therapeutic agents. Researchers have successfully utilized this compound in the development of protease inhibitors, which are critical in the treatment of various diseases, including viral infections and cancer.

One of the most notable advancements in this area is the use of (R)-3-((S)-2-Amino-3-methyl-butyrylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester in the synthesis of macrocyclic peptides. These peptides exhibit enhanced stability and bioavailability, making them promising candidates for drug development. Recent publications have demonstrated the compound's efficacy in improving the pharmacokinetic properties of these macrocyclic peptides, thereby increasing their therapeutic potential.

In addition to its applications in peptide synthesis, this compound has also been investigated for its role in modulating enzyme activity. Studies have shown that it can act as a selective inhibitor for certain enzymes involved in inflammatory pathways. This finding opens up new avenues for the development of anti-inflammatory drugs with improved specificity and reduced side effects.

Furthermore, the compound's compatibility with solid-phase peptide synthesis (SPPS) techniques has been a subject of recent research. SPPS is a widely used method for the rapid and efficient synthesis of peptides, and the incorporation of this compound into SPPS protocols has been shown to enhance the yield and purity of the final products. This advancement is particularly relevant for the pharmaceutical industry, where high-quality peptide synthesis is essential for drug development.

Despite these promising developments, challenges remain in the large-scale production and optimization of (R)-3-((S)-2-Amino-3-methyl-butyrylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester. Researchers are actively exploring alternative synthetic routes and purification methods to address these issues. Recent efforts have focused on green chemistry approaches to minimize environmental impact and reduce production costs.

In conclusion, (R)-3-((S)-2-Amino-3-methyl-butyrylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS: 1401665-07-3) represents a versatile and valuable compound in the field of chemical biology and pharmaceutical research. Its applications in peptide synthesis, enzyme inhibition, and drug development continue to expand, driven by ongoing research and technological advancements. Future studies are expected to further elucidate its potential and address current limitations, paving the way for its broader use in therapeutic applications.